Cas no 1797964-74-9 (2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide
• CAS No: 1797964-74-9
• MF: C₁₇H₁₅NO₄S₃
• MW: 393.500300645828
• CID: 5373777
• Update Time: 2025-11-05

2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]benzenesulfonamide
• Benzenesulfonamide, 2-methoxy-N-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]-
• 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H15NO4S3/c1-22-14-4-2-3-5-16(14)25(20,21)18-10-13-6-7-15(24-13)17(19)12-8-9-23-11-12/h2-9,11,18H,10H2,1H3
• InChI Key： JYWARPXHLYWFMJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2SC(C(C3C=CSC=3)=O)=CC=2)(=O)=O)=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797964-74-9)

2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797964-74-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a thiophene ring with a benzene sulfonamide moiety, which contributes to its diverse applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The molecular formula of 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide is C₁₇H₁₅NO₄S₃, with a molecular weight of approximately 409.5 g/mol. The presence of the thiophene-3-carbonyl group and the methoxy benzene sulfonamide segment makes this compound a promising candidate for various biochemical and industrial applications. Its structural complexity allows for interactions with multiple biological targets, making it a subject of interest in pharmaceutical research.

One of the key areas where 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide is being explored is in the development of novel therapeutic agents. The sulfonamide group is known for its bioactivity, particularly in antimicrobial and anti-inflammatory applications. Recent studies have investigated its potential as an inhibitor for specific enzymes involved in disease pathways, aligning with current trends in personalized medicine and targeted drug delivery systems.

In addition to its pharmaceutical potential, 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide is also being studied for its applications in material science. The thiophene derivatives are widely used in the synthesis of conductive polymers and organic semiconductors, which are critical components in flexible electronics and solar cells. This compound’s ability to form stable complexes with metals and other organic molecules makes it valuable for designing next-generation materials.

The synthesis of 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide involves multi-step organic reactions, including acylations and sulfonylation processes. Researchers are continuously optimizing these synthetic routes to improve yield and purity, addressing the growing demand for high-quality compounds in both academic and industrial settings. Green chemistry principles are also being applied to reduce environmental impact during production.

From a commercial perspective, the market for 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide is expanding, driven by its versatility and potential in high-growth sectors. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and material science researchers. The compound’s CAS No. 1797964-74-9 serves as a unique identifier, facilitating its procurement and regulatory compliance.

Safety and handling of 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide are critical considerations for laboratories and manufacturing facilities. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage and handling, ensuring compliance with occupational health standards.

In conclusion, 2-methoxy-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzene-1-sulfonamide (CAS No. 1797964-74-9) represents a compound of significant scientific and industrial interest. Its unique structural features and broad applicability make it a valuable asset in drug discovery and advanced material development. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.